Cas no 2310123-92-1 (N-(thiophen-2-yl)-3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carboxamide)

• Product Name: N-(thiophen-2-yl)-3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carboxamide
• CAS No: 2310123-92-1
• MF: C₁₁H₁₃N₅OS
• MW: 263.318819761276
• CID: 5339537
• Update Time: 2025-05-22

N-(thiophen-2-yl)-3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-((1H-1,2,4-triazol-1-yl)methyl)-N-(thiophen-2-yl)azetidine-1-carboxamide
• N-thiophen-2-yl-3-(1,2,4-triazol-1-ylmethyl)azetidine-1-carboxamide
• N-(thiophen-2-yl)-3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carboxamide

• Inchi： 1S/C11H13N5OS/c17-11(14-10-2-1-3-18-10)15-4-9(5-15)6-16-8-12-7-13-16/h1-3,7-9H,4-6H2,(H,14,17)
• InChI Key： WJRUYXDSZOFNTA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1NC(N1CC(CN2C=NC=N2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• XLogP3: 0.9
• Topological Polar Surface Area: 91.3

Additional information on N-(thiophen-2-yl)-3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carboxamide

N-(Thiophen-2-yl)-3-(1H-1,2,4-Triazol-1-yl)methylazetidine-1-carboxamide: A Comprehensive Overview

The compound with CAS No. 2310123-92-1, known as N-(thiophen-2-yl)-3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carboxamide, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique combination of functional groups, including a thiophene ring, a triazole moiety, and a carboxamide group. These features make it a versatile molecule with potential applications in drug design, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of molecular diversity in drug discovery, and this compound exemplifies such diversity. The presence of the thiophene ring introduces aromaticity and potential electronic interactions, while the triazole moiety is known for its stability and ability to participate in hydrogen bonding. The carboxamide group further enhances the molecule's versatility by providing additional sites for functionalization and interaction with biological targets.

One of the most promising areas of research involving this compound is its potential as a bioactive agent. Researchers have explored its ability to inhibit key enzymes involved in various biological pathways. For instance, studies have shown that derivatives of this compound exhibit significant activity against histone deacetylases (HDACs), which are implicated in cancer progression. This suggests that the compound could serve as a lead molecule for the development of novel anti-cancer therapies.

In addition to its biological applications, this compound has also been investigated for its role in materials science. The combination of aromaticity and heterocyclic groups makes it an attractive candidate for use in organic electronics. Recent experiments have demonstrated that thin films formed from this compound exhibit favorable electronic properties, including high charge carrier mobility and stability under ambient conditions. These findings open up possibilities for its use in flexible electronics and optoelectronic devices.

The synthesis of N-(thiophen-2-yl)-3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carboxamide involves a multi-step process that combines principles from both organic synthesis and catalysis. Key steps include the formation of the azetidine ring through ring-closing metathesis and the subsequent functionalization with the thiophene and triazole groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

Another area of active research is the study of this compound's photophysical properties. Investigations into its fluorescence behavior under different conditions have revealed that it exhibits strong emission in the visible spectrum. This property makes it a candidate for use in sensors and imaging agents. Furthermore, its ability to undergo photo-induced electron transfer reactions suggests potential applications in solar energy conversion technologies.

As interest in sustainable chemistry grows, researchers are also exploring ways to synthesize this compound using environmentally friendly methods. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are essential for studying its stereochemical effects on biological activity.

In conclusion, N-(thiophen-2-yl)-3-(1H-1,2,4-triazol-1-yl)methylazetidine-1-carboxamide represents a fascinating example of how molecular design can lead to compounds with diverse applications across multiple disciplines. Its unique combination of functional groups makes it a valuable tool for researchers working at the intersection of chemistry, biology, and materials science. As ongoing studies continue to uncover new properties and applications for this compound, it is likely to play an increasingly important role in both academic research and industrial innovation.